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Compound of Interest

Compound Name: Ac-DNLD-AMC

Cat. No.: B10785910

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for
handling the fluorogenic caspase-3 substrate, Ac-DNLD-AMC (Acetyl-Aspartyl-Asparaginyl-
Leucyl-Aspartyl-7-Amino-4-methylcoumarin).

While a specific Safety Data Sheet (SDS) for Ac-DNLD-AMC is not readily available, this
document outlines robust safety and handling protocols based on information for structurally
similar compounds, such as Ac-DEVD-AMC. These guidelines are designed to provide a
comprehensive framework for the safe handling, use, and disposal of this chemical in a
laboratory setting.

Personal Protective Equipment (PPE) and Engineering
Controls

Proper selection and use of PPE are the first line of defense against potential exposure. The
following table summarizes the recommended engineering controls and personal protective
equipment to be used when handling Ac-DNLD-AMC.
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Control Recommendation

Use in a well-ventilated area. A chemical fume
Engineering Controls hood is recommended for procedures that may

generate dust or aerosols.

Eye/Face Protection Wear chemical safety goggles or a face shield.

) ] Wear a lab coat and appropriate chemical-
Skin Protection ] o
resistant gloves (e.g., nitrile).

If engineering controls are not sufficient to
Respiratory Protection control airborne concentrations, a NIOSH-

approved respirator may be necessary.

Physical and Chemical Properties

Understanding the physical and chemical properties of Ac-DNLD-AMC is crucial for safe
handling and storage.

Property Value Source
Molecular Formula C30H38NeO12 [1]
Molecular Weight 674.65 g/mol [1]
Form Lyophilized powder [1]
Storage Temperature <-20°C [1][2]

Information not available. TFA
N salts generally enhance
Solubility _ - [1]
peptide solubility in aqueous

solutions.

Operational Plan: From Receipt to Disposal

A systematic approach to handling Ac-DNLD-AMC minimizes risks and ensures the integrity of
your experiments.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b10785910?utm_src=pdf-body
https://www.novoprolabs.com/p/ac-dnld-amc-319640.html
https://www.novoprolabs.com/p/ac-dnld-amc-319640.html
https://www.novoprolabs.com/p/ac-dnld-amc-319640.html
https://www.novoprolabs.com/p/ac-dnld-amc-319640.html
https://www.biorbyt.com/ac-dnld-amc-orb1693824.html
https://www.novoprolabs.com/p/ac-dnld-amc-319640.html
https://www.benchchem.com/product/b10785910?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10785910?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Receiving and Storage

o Upon receipt, immediately transfer the lyophilized powder to a freezer at or below -20°C.[1]

[2]

o Keep the container tightly sealed and protected from light.

Preparation of Stock Solutions

 All handling of the lyophilized powder should be conducted in a chemical fume hood to avoid
inhalation of dust.

o Wear the appropriate PPE as outlined in the table above.
 Allow the vial to warm to room temperature before opening to prevent condensation.

o Reconstitute the peptide using an appropriate solvent as recommended by the supplier or
your experimental protocol.

Experimental Use

» When using Ac-DNLD-AMC in assays, handle all solutions with care to avoid skin contact
and aerosol generation.

e Work in a designated area and ensure all equipment is properly cleaned and calibrated.

Spills and Decontamination

 In case of a spill, avoid generating dust from the lyophilized powder.
o Cover the spill with an absorbent material.

o Clean the area with an appropriate decontaminating agent and dispose of all contaminated
materials as hazardous waste.

Disposal

e Dispose of unused Ac-DNLD-AMC and any contaminated materials in accordance with
local, state, and federal regulations for chemical waste.
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e Do not dispose of down the drain or in the regular trash.

Experimental Workflow for Safe Handling

The following diagram illustrates the key steps and decision points for the safe handling of Ac-
DNLD-AMC in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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to Handling Ac-DNLD-AMC]. BenchChem, [2025]. [Online PDF]. Available at:
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handling-ac-dnld-amc]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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